Cas no 1233-23-4 (Benzene,1-(1,2-diphenylethenyl)-4-methoxy-)
1233-23-4 structure
Product Name:Benzene,1-(1,2-diphenylethenyl)-4-methoxy-
CAS No:1233-23-4
MF:C21H18O
MW:286.367025852203
CID:188126
PubChem ID:5378269
Update Time:2025-04-19
Benzene,1-(1,2-diphenylethenyl)-4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-(1,2-diphenylethenyl)-4-methoxy-
- Ethene, 1,2-diphenyl-1-[4-methoxyphenyl]-
- 1-[(Z)-1,2-diphenylethenyl]-4-methoxybenzene
- 1,2-Diphenyl-1-(p-methoxyphenyl)ethylene
- ETHYLENE, 1,2-DIPHENYL-1-(p-METHOXYPHENYL)-
- SCHEMBL9838136
- 1-(4-methoxyphenyl)-1,2-diphenylethene
- 1-[(Z)-1,2-Diphenylethenyl]-4-methoxybenzene #
- 1-(p-Methoxyphenyl)-1,2-diphenylethylene
- 1-[(Z)-1,2-diphenyl-vinyl]-4-methoxy-benzene
- 1233-23-4
- KWYQWLBPGOUCGE-PGMHBOJBSA-N
-
- Inchi: 1S/C21H18O/c1-22-20-14-12-19(13-15-20)21(18-10-6-3-7-11-18)16-17-8-4-2-5-9-17/h2-16H,1H3/b21-16-
- InChI Key: KWYQWLBPGOUCGE-PGMHBOJBSA-N
- SMILES: O(C)C1C=CC(=CC=1)/C(=C\C1C=CC=CC=1)/C1C=CC=CC=1
Computed Properties
- Exact Mass: 286.13584
- Monoisotopic Mass: 286.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2A^2
- XLogP3: 6
Experimental Properties
- Density: 1.088
- Boiling Point: 404.3°C at 760 mmHg
- Flash Point: 163.8°C
- Refractive Index: 1.627
- PSA: 9.23
Benzene,1-(1,2-diphenylethenyl)-4-methoxy- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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